Cas no 478030-49-8 (ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE)

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-chlorophenyl group and an ester functionality. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The presence of the chloro substituent enhances reactivity for further functionalization, while the ethyl ester group offers stability and ease of derivatization. Its well-defined molecular architecture makes it suitable for studying structure-activity relationships in drug discovery. The compound is typically used in cross-coupling reactions and as an intermediate in the synthesis of biologically active molecules. High purity and consistent quality ensure reliable performance in research and industrial applications.
ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE structure
478030-49-8 structure
Product Name:ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
CAS No:478030-49-8
MF:C11H9ClN2O3
MW:252.65376162529
MDL:MFCD02102655
CID:876939
PubChem ID:1472624
Update Time:2025-06-07

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
    • Ethyl 3-(3-chlorophenyl)-[1,2,4]oxadiazole-5-carboxylate
    • AC1LSWM7
    • CTK4J0328
    • MolPort-002-863-553
    • SBB026081
    • STK353008
    • 3-(3-Chloro-phenyl)-[1,2,4]oxadiazole-5-carboxylic acidethylester
    • MFCD02102655
    • DTXSID70363013
    • AKOS005086668
    • CS-0298994
    • 2R-1551
    • ethyl3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylate
    • EN300-231965
    • CS-10429
    • 478030-49-8
    • MDL： MFCD02102655
    • Inchi： 1S/C11H9ClN2O3/c1-2-16-11(15)10-13-9(14-17-10)7-4-3-5-8(12)6-7/h3-6H,2H2,1H3
    • InChI Key： WIJSONSWHMEIAC-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)C1=NOC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 252.03000
  • Monoisotopic Mass: 252.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • PSA: 65.22000
  • LogP: 2.56670

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Security Information

  • HazardClass：IRRITANT

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ETHYL 3-(3-CHLOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM520799-1g
Ethyl 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylate
 478030-49-8 95%
1g
 $109 2023-02-17
TRC
B126975-50mg
Ethyl 3-(3-Chlorophenyl)-1,2,4-oxadiazole-5-carboxylate
 478030-49-8
50mg
 $ 50.00 2022-04-02
TRC
B126975-100mg
Ethyl 3-(3-Chlorophenyl)-1,2,4-oxadiazole-5-carboxylate
 478030-49-8
100mg
 $ 70.00 2022-04-02
TRC
B126975-500mg
Ethyl 3-(3-Chlorophenyl)-1,2,4-oxadiazole-5-carboxylate
 478030-49-8
500mg
 $ 275.00 2022-04-02
abcr
AB302970-1 g
Ethyl 3-(3-chlorophenyl)-[1,2,4]oxadiazole-5-carboxylate; 95%
 478030-49-8
1 g
 €191.10 2023-07-20
abcr
AB302970-5 g
Ethyl 3-(3-chlorophenyl)-[1,2,4]oxadiazole-5-carboxylate; 95%
 478030-49-8
5 g
 €611.70 2023-07-20
abcr
AB302970-10 g
Ethyl 3-(3-chlorophenyl)-[1,2,4]oxadiazole-5-carboxylate; 95%
 478030-49-8
10 g
 €1,019.80 2023-07-20
Alichem
A019114106-5g
Ethyl 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylate
 478030-49-8 95%
5g
 $649.08 2023-09-01
Alichem
A019114106-10g
Ethyl 3-(3-chlorophenyl)-1,2,4-oxadiazole-5-carboxylate
 478030-49-8 95%
10g
 $1002.56 2023-09-01
eNovation Chemicals LLC
D655531-5g
Ethyl 3-(3-Chlorophenyl)-1,2,4-oxadiazole-5-carboxylate
 478030-49-8 95%
5g
 $686 2024-06-03

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